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Compound of Interest

Compound Name: 7-(Bromomethyl)pentadecane

Cat. No.: B1342180 Get Quote

An In-Depth Technical Guide to the Safe Handling of 7-(Bromomethyl)pentadecane for

Research and Development

Introduction
7-(Bromomethyl)pentadecane (CAS No. 52997-43-0), also known by synonyms such as 1-

Bromo-2-hexyldecane, is a long-chain alkyl halide that serves as a critical reactive intermediate

in advanced organic synthesis.[1] Its molecular structure, featuring a C16 branched alkyl chain

with a reactive bromomethyl group, makes it a valuable building block for introducing specific

steric or solubility properties into target molecules. This compound finds utility in the

development of novel pharmaceuticals, advanced materials, and agrochemicals where precise

molecular architecture is paramount.[2]

As a secondary alkyl bromide, 7-(Bromomethyl)pentadecane exhibits significant reactivity,

primarily in nucleophilic substitution and elimination reactions.[2][3] This reactivity, while

essential for its synthetic applications, also underpins its potential hazards. This guide,

intended for researchers, scientists, and drug development professionals, provides a

comprehensive framework for the safe handling, use, and disposal of this compound.

Adherence to these protocols is a self-validating system for ensuring laboratory safety,

experimental integrity, and regulatory compliance.

Section 1: Compound Profile and Hazard
Identification
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A foundational understanding of the compound's properties and inherent hazards is the first

step in a robust safety protocol.

Physicochemical Properties
The physical characteristics of 7-(Bromomethyl)pentadecane influence its behavior in a

laboratory setting, from storage to reaction conditions.

Property Value Source(s)

CAS Number 52997-43-0 [4][5][6]

Molecular Formula C₁₆H₃₃Br [4][5][7]

Molecular Weight 305.34 g/mol [4][5]

Appearance
Colorless to light yellow/orange

clear liquid
[4][8]

Boiling Point ~341.1 °C @ 760 mmHg [4][7][9]

Density ~0.997 g/cm³ [4][7][9]

Flash Point ~107.6 °C [4][7][9]

Chemical Reactivity
7-(Bromomethyl)pentadecane is classified as a secondary alkyl bromide. The bromine atom

is attached to a carbon that is bonded to two other carbon atoms, which sterically hinders the

reaction site compared to primary alkyl bromides.[3] Its primary modes of reaction are:

Nucleophilic Substitution (Sₙ2): The compound readily reacts with nucleophiles, where the

bromine atom is displaced. The backside attack characteristic of Sₙ2 reactions is somewhat

impeded by the branched alkyl structure, making it less reactive than primary alkyl bromides

but suitable for many synthetic transformations.[10][11]

Elimination (E2): In the presence of a strong, bulky base, 7-(Bromomethyl)pentadecane
can undergo an E2 elimination to form an alkene.[2]
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The choice of reagents and reaction conditions (solvent, temperature) will dictate the

competition between substitution and elimination pathways.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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